Monomethylarsonous Acid
Monomethylarsonous Acid
Methylarsonous acid is a one-carbon compound that is arsonous acid in which the hydrogen attached to arsenic is replaced by a methyl group. It has a role as a carcinogenic agent, a poison and a human xenobiotic metabolite. It is a member of arsonous acids and a one-carbon compound. It derives from an arsonous acid. It is a conjugate acid of a methylarsonite.
Methylarsonite, also known as meas(OH)2 or mma(iii), belongs to the class of organic compounds known as trivalent organic arsenic compounds. These are organoarsenic compounds in which a carbon is linked to a trivalent arsenic atom. Methylarsonite is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, methylarsonite is primarily located in the mitochondria and cytoplasm. Methylarsonite can be biosynthesized from arsonous acid.
Methylarsonite, also known as meas(OH)2 or mma(iii), belongs to the class of organic compounds known as trivalent organic arsenic compounds. These are organoarsenic compounds in which a carbon is linked to a trivalent arsenic atom. Methylarsonite is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, methylarsonite is primarily located in the mitochondria and cytoplasm. Methylarsonite can be biosynthesized from arsonous acid.
Brand Name:
Vulcanchem
CAS No.:
25400-23-1
VCID:
VC0044730
InChI:
InChI=1S/CH5AsO2/c1-2(3)4/h3-4H,1H3
SMILES:
C[As](O)O
Molecular Formula:
CH5AsO2
Molecular Weight:
123.971 g/mol
Monomethylarsonous Acid
CAS No.: 25400-23-1
Reference Standards
VCID: VC0044730
Molecular Formula: CH5AsO2
Molecular Weight: 123.971 g/mol
| CAS No. | 25400-23-1 |
|---|---|
| Product Name | Monomethylarsonous Acid |
| Molecular Formula | CH5AsO2 |
| Molecular Weight | 123.971 g/mol |
| IUPAC Name | methylarsonous acid |
| Standard InChI | InChI=1S/CH5AsO2/c1-2(3)4/h3-4H,1H3 |
| Standard InChIKey | OXBIRPQQKCQWGV-UHFFFAOYSA-N |
| SMILES | C[As](O)O |
| Canonical SMILES | C[As](O)O |
| Physical Description | Solid |
| Description | Methylarsonous acid is a one-carbon compound that is arsonous acid in which the hydrogen attached to arsenic is replaced by a methyl group. It has a role as a carcinogenic agent, a poison and a human xenobiotic metabolite. It is a member of arsonous acids and a one-carbon compound. It derives from an arsonous acid. It is a conjugate acid of a methylarsonite. Methylarsonite, also known as meas(OH)2 or mma(iii), belongs to the class of organic compounds known as trivalent organic arsenic compounds. These are organoarsenic compounds in which a carbon is linked to a trivalent arsenic atom. Methylarsonite is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, methylarsonite is primarily located in the mitochondria and cytoplasm. Methylarsonite can be biosynthesized from arsonous acid. |
| Related CAS | 63869-12-5 (copper(2+) [1:] salt) |
| Synonyms | Methanearsonous Acid; Methylarsonous Acid |
| PubChem Compound | 161491 |
| Last Modified | Dec 23 2021 |
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